Cas no 102586-54-9 (Oxazole,5-ethyl-4-methyl-2-(1-methylethyl)-)

Oxazole,5-ethyl-4-methyl-2-(1-methylethyl)- structure

102586-54-9 structure

Product Name:Oxazole,5-ethyl-4-methyl-2-(1-methylethyl)-

CAS No:102586-54-9

MF:C₉H₁₅NO

MW:153.221502542496

CID:125129

PubChem ID:586570

Update Time:2025-04-18

Oxazole,5-ethyl-4-methyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

- Oxazole,5-ethyl-4-methyl-2-(1-methylethyl)-
- Oxazole, 5-ethyl-4-methyl-2-(1-methylethyl)- (9CI)
- DTXSID301270156
- 5-Ethyl-4-methyl-2-(1-methylethyl)oxazole, 9CI
- SCHEMBL24701380
- 5-ethyl-4-methyl-2-(propan-2-yl)-1,3-oxazole
- 102586-54-9
- 5-Ethyl-2-isopropyl-4-methyl-1,3-oxazole #
- 5-ethyl-4-methyl-2-propan-2-yl-1,3-oxazole
- IEYWMNYHQSDLRX-UHFFFAOYSA-N
- 5-Ethyl-4-methyl-2-(1-methylethyl)oxazole
- 5-Ethyl-2-isopropyl-4-methyloxazole
- CHEBI:196457
- Oxazole, 5-ethyl-4-methyl-2-(1-methylethyl)-
- Inchi： 1S/C9H15NO/c1-5-8-7(4)10-9(11-8)6(2)3/h6H,5H2,1-4H3
- InChI Key： IEYWMNYHQSDLRX-UHFFFAOYSA-N
- SMILES： O1C(CC)=C(C)N=C1C(C)C

Computed Properties

Exact Mass: 153.11545
Monoisotopic Mass: 153.115364102g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 125
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 26Å²

Experimental Properties

PSA: 26.03

Oxazole,5-ethyl-4-methyl-2-(1-methylethyl)- Related Literature

1. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
2. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
3. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
4. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
5. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977

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